![molecular formula C18H19N5OS B2432072 3-(phenylthio)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide CAS No. 2034234-30-3](/img/structure/B2432072.png)
3-(phenylthio)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide
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Description
3-(phenylthio)-N-(2-(2-(pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide is a useful research compound. Its molecular formula is C18H19N5OS and its molecular weight is 353.44. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
3-(Phenylthio)-N-(2-(2-(Pyrazin-2-yl)-1H-imidazol-1-yl)ethyl)propanamide and its derivatives have been investigated for their anticancer properties. Research conducted by Mahran et al. (2015) on phenazine derivatives showed that they exhibit good activity against lung carcinoma and colorectal cancer cell lines by inhibiting Tyrosine Kinases, comparable to the standard drug Cisplatin (Mahran et al., 2015). Similarly, Metwally et al. (2016) synthesized and evaluated various compounds for anticancer activity, finding some to have significant potential (Metwally, Abdelrazek, & Eldaly, 2016).
Antibacterial Activity
The compound and its derivatives have also been explored for antibacterial properties. A study by Prasad (2021) synthesized novel derivatives that exhibited antibacterial activity, demonstrating the potential for these compounds in combating bacterial infections (Prasad, 2021).
Immunomodulating Activity
Research into the immunomodulating effects of N-aryl-2-cyano-3-oxo-3-pyrazolyl-propanamides, a category to which this compound belongs, found that they can enhance macrophage cytotoxicity and stimulate antibacterial defenses in mice (Doria et al., 1991).
Antimicrobial Activity
Studies by Idhayadhulla et al. (2012) and Punia et al. (2021) on pyrazole and imidazole derivatives, including compounds similar to this compound, showcased antimicrobial activity, highlighting their utility in this area (Idhayadhulla, Kumar, & Abdul, 2012); (Punia, Verma, Kumar, Kumar, & Deswal, 2021).
Other Pharmacological Activities
Further studies have delved into a range of pharmacological activities of related compounds, including anti-inflammatory, analgesic, antioxidant, and other biological effects (Küçükgüzel et al., 2013); (Bondavalli et al., 1990).
Properties
IUPAC Name |
3-phenylsulfanyl-N-[2-(2-pyrazin-2-ylimidazol-1-yl)ethyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5OS/c24-17(6-13-25-15-4-2-1-3-5-15)21-9-11-23-12-10-22-18(23)16-14-19-7-8-20-16/h1-5,7-8,10,12,14H,6,9,11,13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LAHQVNFABLLZDL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)SCCC(=O)NCCN2C=CN=C2C3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.